2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H17FN2O2S/c1-13-2-4-14(5-3-13)10-21-18(23)12-25-19-22-11-17(24-19)15-6-8-16(20)9-7-15/h2-9,11H,10,12H2,1H3,(H,21,23)
• InChI Key: OKYPKOJMNWXEBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol
• CAS No.: 1040658-34-1

Description

The compound 2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide features a 1,3-oxazole core substituted at position 5 with a 4-fluorophenyl group. A sulfanyl (-S-) linker connects the oxazole ring to an acetamide moiety, which is further substituted with a 4-methylbenzyl group at the nitrogen atom. This scaffold is characteristic of bioactive molecules, often explored for therapeutic applications due to the oxazole ring’s metabolic stability and the sulfanyl group’s role in modulating electronic properties .

Comparison with Similar Compounds

SirReal2 (C₂₂H₂₀N₄OS₂)

• Structure : Contains a 1,3-thiazol ring linked to a naphthyl group and a pyrimidine-substituted sulfanylacetamide.
• Key Differences : Replaces the oxazole with a thiazole and introduces a naphthalene moiety.
• Significance : Highlights the impact of heterocycle choice (thiazole vs. oxazole) on target specificity.

Compound 7 (C₂₂H₂₂FN₃O₃S)

• Structure : Features a 1,2,4-oxadiazole ring and a piperazinyl group.
• Key Differences : Oxadiazole core instead of oxazole; additional piperazine substituent.
• Activity : Anti-HIV activity via inhibition of the HIV-1 matrix protein, demonstrating the role of fluorophenyl groups in viral targeting .

N-(4-Fluorophenyl)-2-[[3-(4-Methylbenzyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• Structure : Benzofuropyrimidine core fused with a pyrimidine ring.
• Key Differences : Larger fused-ring system compared to the oxazole scaffold.

Analogs with Modified Substituents

N-(2-Chloro-4-Methylphenyl)-2-{[5-(4-Fluorophenyl)-1,3-Oxazol-2-yl]sulfanyl}acetamide (F465-0358)

• Structure : Shares the oxazole-sulfanyl-acetamide backbone but substitutes the 4-methylbenzyl group with a 2-chloro-4-methylphenyl group.

N-(3-Fluorophenyl)-2-({4-(4-Methoxyphenyl)-5-[4-(tert-butyl)phenyl]-1,2,4-Triazol-3-yl}sulfanyl)acetamide

• Structure : 1,2,4-triazole core with methoxy and tert-butyl substituents.
• Key Differences : Triazole ring instead of oxazole; bulky tert-butyl group enhances lipophilicity .

Comparative Analysis of Key Properties

Table 1. Structural and Functional Comparison

Compound Name	Core Heterocycle	Key Substituents	Biological Activity	Reference
Target Compound	1,3-Oxazole	4-Fluorophenyl, 4-methylbenzyl	Not reported	[17]
SirReal2	1,3-Thiazole	Naphthyl, pyrimidine	SIRT2 inhibition	[3]
Compound 7 (Anti-HIV)	1,2,4-Oxadiazole	Piperazinyl, 4-fluorophenyl	Anti-HIV (EC₅₀: 0.5 µM)	[8]
F465-0358	1,3-Oxazole	2-Chloro-4-methylphenyl	Not reported	[17]
Benzofuropyrimidine Analog	Benzofuropyrimidine	4-Methylbenzyl, 4-fluorophenyl	Not reported	[15]

Research Findings and Implications

• Therapeutic Potential: The 4-fluorophenyl group, present in the target compound and analogs like Compound 7, is associated with enhanced bioavailability and target engagement in antiviral and epigenetic modulators .
• Synthetic Accessibility : Compounds with oxazole/oxadiazole cores are often synthesized via cyclization reactions, as seen in and , which describe triazole and thiadiazole syntheses .
• Structural Insights : X-ray crystallography (e.g., SHELX software in ) confirms the planar geometry of acetamide derivatives, critical for intermolecular interactions .